Cas no 898791-36-1 (3-Cyanophenyl cyclopentyl ketone)

3-Cyanophenyl cyclopentyl ketone structure
898791-36-1 structure
Product Name:3-Cyanophenyl cyclopentyl ketone
CAS No:898791-36-1
MF:C13H13NO
MW:199.248423337936
CID:1071051
PubChem ID:24724158
Update Time:2025-09-19

3-Cyanophenyl cyclopentyl ketone Chemical and Physical Properties

Names and Identifiers

    • 3-Cyanophenyl cyclopentyl ketone
    • (3-cyanophenyl)(cyclopentyl)methanone
    • 3-(cyclopentanecarbonyl)benzonitrile
    • 898791-36-1
    • DTXSID70642557
    • MFCD03841298
    • 3-CYANOPHENYLCYCLOPENTYLKETONE
    • CS-0365751
    • AKOS006278132
    • 3-CYCLOPENTANECARBONYLBENZONITRILE
    • MDL： MFCD03841298
    • Inchi： 1S/C13H13NO/c14-9-10-4-3-7-12(8-10)13(15)11-5-1-2-6-11/h3-4,7-8,11H,1-2,5-6H2
    • InChI Key： DZSDRYMVLNIHQA-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=C(C#N)C=1)C1CCCC1

Computed Properties

  • Exact Mass: 199.10000
  • Monoisotopic Mass: 199.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 2.93118

3-Cyanophenyl cyclopentyl ketone Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Cyanophenyl cyclopentyl ketone Pricemore >>

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